Cas no 942519-65-5 ((3-isopropylisoxazol-5-yl)methylmethylamine)

• Product Name: (3-isopropylisoxazol-5-yl)methylmethylamine
• CAS No: 942519-65-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD11215352
• CID: 1000790
• PubChem ID: 25220772
• Update Time: 2025-05-22

(3-isopropylisoxazol-5-yl)methylmethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Isopropylisoxazol-5-yl)-N-methylmethanamine
• [(3-Isopropylisoxazol-5-yl)methyl]methylamine
• [(3-Isopropylisoxazol-5-yl)methyl]methylamine, AldrichCPR
• methyl({[3-(propan-2-yl)-1,2-oxazol-5-yl]methyl})amine
• 1-(3-isopropyl-5-isoxazolyl)-N-methylmethanamine
• LS-03276
• CS-0241275
• N-methyl-(3-isopropylisoxazol-5-yl)methylamine
• MFCD11215352
• DTXSID20649334
• AKOS005168715
• 942519-65-5
• N-methyl-1-[3-(propan-2-yl)-1,2-oxazol-5-yl]methanamine
• FT-0763310
• N-methyl-1-(3-propan-2-yl-1,2-oxazol-5-yl)methanamine
• EN300-232106
• SCHEMBL12852537
• DA-00478
• STK506078
• [(3-isopropyl-1,2-oxazol-5-yl)methyl](methyl)amine
• 5-Isoxazolemethanamine, N-methyl-3-(1-methylethyl)-
• (3-isopropylisoxazol-5-yl)methylmethylamine

• MDL： MFCD11215352
• Inchi： 1S/C8H14N2O/c1-6(2)8-4-7(5-9-3)11-10-8/h4,6,9H,5H2,1-3H3
• InChI Key： BYGUSSATSGHWCD-UHFFFAOYSA-N
• SMILES： O1C(CNC)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-isopropylisoxazol-5-yl)methylmethylamine

The Compound CAS No. 942519-65-5: (3-isopropylisoxazol-5-yl)methylmethylamine

The compound with CAS No. 942519-65-5, commonly referred to as (3-isopropylisoxazol-5-yl)methylmethylamine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of an isopropyl group at the 3-position of the isoxazole ring adds to its structural complexity and functional versatility.

Isoxazoles are known for their stability and ability to participate in a wide range of chemical reactions. The methylmethylamine substituent attached to the 5-position of the isoxazole ring introduces additional reactivity, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the pharmaceutical industry.

One of the most intriguing aspects of (3-isopropylisoxazol-5-yl)methylmethylamine is its ability to undergo various transformations under specific reaction conditions. For instance, it can serve as a nucleophile in substitution reactions or act as an electrophile depending on the functional groups present. This dual reactivity makes it a versatile compound in the synthesis of complex organic molecules.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have identified key intermediates and transition states involved in its reactions. These insights have paved the way for more efficient synthetic routes and improved yields.

In terms of applications, (3-isopropylisoxazol-5-yl)methylmethylamine has shown promise in drug discovery efforts. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable lead compound for developing new therapeutic agents. For example, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in various disease pathways.

Moreover, this compound has been explored as a precursor for constructing advanced materials. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers are actively investigating its suitability for these purposes, with encouraging results emerging from preliminary studies.

The synthesis of (3-isopropylisoxazol-5-yl)methylmethylamine typically involves multi-step processes that require careful optimization. One common approach involves the reaction of an appropriate isoxazole derivative with a methylating agent under controlled conditions. The choice of solvent, temperature, and catalyst plays a crucial role in achieving high yields and maintaining product purity.

In conclusion, (3-isopropylisoxazol-5-yl)methylmethylamine (CAS No. 942519-65-5) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool in organic chemistry and materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.